Cas no 2228360-68-5 (tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228360-68-5
• MF: C₁₅H₁₉FN₂O₅
• MW: 326.320167779922
• CID: 5890842
• PubChem ID: 165656428
• Update Time: 2025-06-26

tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228360-68-5
• tert-butyl N-[2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1892143

• Inchi： 1S/C15H19FN2O5/c1-14(2,3)23-13(20)17(5)15(4,9-19)11-8-10(16)6-7-12(11)18(21)22/h6-9H,1-5H3
• InChI Key： MNBAPMHTEVRKOR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.12779987g/mol
• Monoisotopic Mass: 326.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228360-68-5 and Product Name: tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

The compound with the CAS number 2228360-68-5 and the product name tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a subject of intense research interest.

At the core of this compound's structure lies the N-methylcarbamate moiety, which is a well-documented pharmacophore in the development of bioactive molecules. The presence of this group not only enhances the compound's solubility in polar solvents but also influences its interactions with biological targets. The tert-butyl group, attached to the carbamate moiety, serves as a steric shield, protecting the reactive site while maintaining overall stability. This design is particularly advantageous in drug development, where metabolic stability is a critical factor.

The aromatic ring system in this compound, specifically the 5-fluoro-2-nitrophenyl substituent, plays a pivotal role in modulating its pharmacological properties. The fluorine atom at the 5-position introduces a degree of electronic richness to the ring, enhancing its binding affinity to certain biological receptors. Concurrently, the nitro group at the 2-position exerts a strong electron-withdrawing effect, which can fine-tune the compound's electronic properties and influence its interactions with biological targets. This combination of substituents has been strategically employed in recent years to develop novel therapeutic agents with improved efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the biological activity of molecules like tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate with unprecedented precision. Molecular docking studies have revealed that this compound exhibits promising binding interactions with various enzymes and receptors implicated in human diseases. For instance, preliminary computational models suggest that it may interact with enzymes involved in inflammatory pathways, potentially making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

In parallel, experimental investigations have been conducted to validate these computational predictions. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against certain target enzymes, with IC50 values that rival those of existing therapeutic agents. These findings are particularly encouraging given the growing demand for novel drugs that can overcome resistance mechanisms associated with conventional therapies. Moreover, the structural features of this compound make it amenable to further derivatization, allowing for the exploration of new analogs with enhanced pharmacological profiles.

The synthesis of tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate presents an interesting challenge due to its complex molecular architecture. However, modern synthetic methodologies have made it feasible to construct such molecules with high efficiency and yield. The use of advanced catalytic systems has streamlined key reaction steps, reducing both reaction times and byproduct formation. This has not only improved the scalability of production but also opened avenues for large-scale synthesis required for preclinical and clinical studies.

As research in this area progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits. The integration of high-throughput screening technologies with traditional synthetic approaches will accelerate the discovery pipeline for novel drug candidates like tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate. Furthermore, advances in analytical techniques will provide deeper insights into its mechanism of action, helping to refine dosing regimens and minimize potential side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme inhibition and receptor binding mechanisms at a molecular level. Such studies can provide critical insights into disease pathogenesis and inform the development of new therapeutic strategies. Additionally, the fluorine-containing aromatic ring system offers opportunities for developing probes used in diagnostic imaging techniques, where fluorine-labeled compounds are increasingly employed due to their favorable nuclear properties.

In conclusion,tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228360-68-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural attributes combined with recent advancements in computational and experimental methodologies position it as a valuable asset in developing novel therapeutic agents targeting various human diseases. As research continues to uncover new applications for this compound, further studies are warranted to fully realize its potential as a next-generation pharmaceutical entity.